(2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide (2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 110590-39-1
VCID: VC0008975
InChI: InChI=1S/C23H31N5O5/c1-15(2)18(14-29)26-20(30)13-25-22(32)17(11-16-7-4-3-5-8-16)27-23(33)19-9-6-10-28(19)21(31)12-24/h3-8,10,14-15,17-19H,9,11-13,24H2,1-2H3,(H,25,32)(H,26,30)(H,27,33)/t17-,18-,19+/m1/s1
SMILES: CC(C)C(C=O)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C2CC=CN2C(=O)CN
Molecular Formula: C23H31N5O5
Molecular Weight: 457.5 g/mol

(2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide

CAS No.: 110590-39-1

Main Products

VCID: VC0008975

Molecular Formula: C23H31N5O5

Molecular Weight: 457.5 g/mol

(2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide - 110590-39-1

CAS No. 110590-39-1
Product Name (2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide
Molecular Formula C23H31N5O5
Molecular Weight 457.5 g/mol
IUPAC Name (2S)-1-(2-aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide
Standard InChI InChI=1S/C23H31N5O5/c1-15(2)18(14-29)26-20(30)13-25-22(32)17(11-16-7-4-3-5-8-16)27-23(33)19-9-6-10-28(19)21(31)12-24/h3-8,10,14-15,17-19H,9,11-13,24H2,1-2H3,(H,25,32)(H,26,30)(H,27,33)/t17-,18-,19+/m1/s1
Standard InChIKey HVGBFYMYYAWNTQ-QRVBRYPASA-N
Isomeric SMILES CC(C)[C@@H](C=O)NC(=O)CNC(=O)[C@@H](CC1=CC=CC=C1)NC(=O)[C@@H]2CC=CN2C(=O)CN
SMILES CC(C)C(C=O)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C2CC=CN2C(=O)CN
Canonical SMILES CC(C)C(C=O)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C2CC=CN2C(=O)CN
Synonyms cyclo(Gly-Pro-D-Phe-Gly-Val)
cyclo-(glycyl-prolyl-phenylalanyl-glycyl-valyl)
PubChem Compound 194868
Last Modified Nov 11 2021
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